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Welcome to the technical support center dedicated to navigating the complexities of morpholino

oligonucleotide purification. This guide is designed for researchers, scientists, and drug

development professionals who utilize morpholino oligos and seek to achieve the highest

possible purity for their experimental and therapeutic applications. As a Senior Application

Scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding of the

challenges you may encounter and the rationale behind the solutions presented. Here, we will

delve into the unique chemical nature of morpholinos and how it dictates the strategies for their

purification.

Understanding the Core Challenge: The Neutral
Backbone
Unlike native DNA or RNA, which possess a negatively charged phosphodiester backbone,

morpholino oligonucleotides have an uncharged phosphorodiamidate linkage at physiological

pH.[1] This fundamental difference is the primary source of many of the purification challenges

and dictates the choice of methodologies. While this neutrality contributes to their excellent

stability and low off-target effects in biological systems, it renders many standard nucleic acid
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purification techniques, particularly those based on charge, less effective without modification.

[2][3]

Frequently Asked Questions (FAQs)
This section addresses common questions and provides concise, actionable answers to get

you started.

Q1: Why is my standard reverse-phase HPLC (RP-HPLC) purification giving poor resolution for

my morpholino?

A: The poor resolution of morpholinos on RP-HPLC is primarily due to their neutral backbone.

[4] RP-HPLC separates molecules based on hydrophobicity. While the nucleobases provide

some hydrophobicity, the uncharged backbone reduces the overall interaction with the C18

stationary phase, leading to poor retention and co-elution of the full-length product with closely

related impurities like truncated sequences (n-1).[4] This method is more effective for

morpholinos conjugated to larger, hydrophobic molecules like peptides, which significantly alter

the hydrophobicity of the conjugate.[4]

Q2: I have a morpholino with a high Guanine (G) content and it's difficult to dissolve. Why is

this happening and what can I do?

A: High G-content in morpholinos can lead to the formation of intermolecular G-quadruplexes

or other aggregates through Hoogsteen hydrogen bonding.[5][6] This self-association reduces

the solubility of the oligonucleotide.[2] To address this, gentle heating to 65°C can help disrupt

these structures. For persistent aggregation, autoclaving the morpholino solution on a liquid

cycle can be effective.[7] It is also recommended to prepare stock solutions at a concentration

no higher than 1 mM and store them at room temperature, as freeze-thaw cycles can promote

precipitation.[8]

Q3: What are the primary impurities I should be concerned about in my crude morpholino

sample?

A: The most common impurities are byproducts of the solid-phase synthesis process. These

include:
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Truncated sequences (n-x): Oligos that are shorter than the full-length product due to

incomplete coupling at one or more steps.[1]

Deletion sequences: Oligos missing one or more internal bases.

Incompletely deprotected oligos: Morpholinos that still retain some of the protecting groups

used during synthesis.[4]

3'-capped sequences: Truncated oligos where the terminal morpholine nitrogen has been

capped, preventing further elongation.[4]

Q4: How can I accurately quantify my purified morpholino?

A: UV spectrophotometry at 260 nm is the standard method for quantifying oligonucleotides.

However, for accurate quantification of morpholinos, it's crucial to denature the oligo to disrupt

secondary structures that can cause hypochromicity and lead to an underestimation of the

concentration. This is typically achieved by dissolving the morpholino in 0.1 M HCl, which

protonates the A, C, and G bases, causing electrostatic repulsion that unfolds the molecule.[9]

The concentration is then calculated using the Beer-Lambert law and the sequence-specific

molar extinction coefficient.

Troubleshooting Guide: From Synthesis to Pure
Product
This section provides a more in-depth look at specific problems you might encounter during the

purification workflow, their probable causes, and systematic solutions.

Issue 1: Poor Resolution and Peak Splitting in Anion-
Exchange (AEX) HPLC
Anion-exchange HPLC is the most effective method for purifying unmodified morpholinos.[1] It

exploits the fact that under basic conditions (typically pH > 10), the guanine and thymine bases

become deprotonated, imparting a net negative charge to the otherwise neutral molecule.[1]

This allows for separation based on the number of G and T bases.
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Scenario: Your AEX-HPLC chromatogram shows broad peaks, poor separation between the

main peak and impurities, or a split main peak.

Potential Causes & Solutions:

Suboptimal pH: The mobile phase pH is critical for achieving a charge differential. If the pH is

too low, the G and T bases will not be sufficiently deprotonated, leading to weak binding and

poor separation.

Solution: Ensure your high pH mobile phase (e.g., sodium hydroxide) is fresh and at the

correct pH (typically 11-12). Verify the pH of your buffers before use.[10]

Inappropriate Salt Gradient: A gradient that is too steep will cause all species to elute too

quickly and close together. A shallow gradient provides better resolution.

Solution: Optimize your salt gradient. A shallow gradient of a salt like sodium chloride or

sodium bromide is often necessary to resolve n-1 sequences from the full-length product.

[10] Consider using a curved gradient that becomes shallower over time to better resolve

longer oligos.[11]

Column Overload: Injecting too much sample can lead to peak broadening and splitting.

Solution: Reduce the amount of morpholino injected onto the column. Perform a loading

study to determine the optimal capacity of your column.

Secondary Structures: Even at high pH, some morpholinos can form stable secondary

structures that can lead to peak broadening or splitting.

Solution: Increase the column temperature to 60-80°C to help denature these structures.

System Issues: A blocked column frit or a void in the column packing can cause peak

splitting for all analytes.[12]

Solution: If all peaks are split, first try replacing the in-line filter and column frit. If the

problem persists, the column may need to be replaced.[12]
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Issue 2: Co-elution of Impurities in Reverse-Phase (RP)
HPLC of Morpholino Conjugates
While not ideal for unmodified morpholinos, RP-HPLC is often used for purifying morpholinos

conjugated to peptides or other moieties that increase their hydrophobicity.[4]

Scenario: You are purifying a peptide-morpholino conjugate, but the unconjugated morpholino

co-elutes with the product.

Potential Causes & Solutions:

Insufficient Hydrophobicity Difference: If the conjugated moiety is small or not very

hydrophobic, the difference in retention time between the conjugate and the unconjugated

morpholino may be minimal.

Solution: Optimize the mobile phase. The use of an ion-pairing reagent like

triethylammonium acetate (TEAA) can improve resolution.[13] Adjusting the organic

solvent (acetonitrile or methanol) gradient is also crucial. A shallower gradient will provide

better separation.

Choice of Stationary Phase: A standard C18 column may not provide the best selectivity.

Solution: Consider a different stationary phase, such as a phenyl-hexyl column, which

offers different selectivity based on pi-pi interactions.[14]

Issue 3: Low Recovery After Polyacrylamide Gel
Electrophoresis (PAGE) Purification
PAGE provides excellent resolution for oligonucleotides based on size, making it a good option

for obtaining highly pure morpholinos.[15] However, recovery of the product from the gel matrix

can be challenging.

Scenario: After excising the band corresponding to your morpholino from a denaturing PAGE

gel and eluting it, the final yield is very low.

Potential Causes & Solutions:
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Inefficient Elution: The morpholino may not be diffusing out of the gel slice effectively.

Solution: Ensure the gel slice is thoroughly crushed to maximize the surface area for

diffusion.[16] Elution can be performed by soaking the crushed gel in a buffer (e.g., 0.5 M

NaCl) overnight with gentle agitation.[16]

Loss During Desalting: The desalting step after elution is a common point of sample loss.

Solution: Use a desalting method appropriate for the amount of oligonucleotide. For small

amounts, ethanol precipitation is an option, though care must be taken not to lose the

small pellet.[16] For larger amounts, a size-exclusion spin column can be more efficient.

Overexposure to UV during Visualization: Prolonged exposure to UV light during band

visualization can damage the morpholino.

Solution: Use a low-intensity UV source and minimize the exposure time. Work quickly to

excise the band.[16]

Experimental Protocols: A Practical Guide
Here, we provide detailed, step-by-step methodologies for the most common and effective

morpholino purification techniques.

Protocol 1: Anion-Exchange HPLC (AEX-HPLC)
Purification
This method is the gold standard for unmodified morpholinos.

Materials:

HPLC system with a UV detector

Strong anion-exchange column (e.g., Agilent PL-SAX, TSKgel DNA-NPR)[10][17]

Mobile Phase A: 10 mM Sodium Hydroxide (NaOH), pH 12[10]

Mobile Phase B: 10 mM NaOH, 2 M Sodium Chloride (NaCl), pH 12[10]
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Crude morpholino, dissolved in water

Procedure:

Column Equilibration: Equilibrate the column with 100% Mobile Phase A until a stable

baseline is achieved.[17]

Sample Injection: Inject the dissolved crude morpholino onto the column.

Gradient Elution: Apply a linear gradient from 0% to 100% Mobile Phase B over a specified

time (e.g., 20-30 minutes). A shallow gradient is recommended for better resolution.

Fraction Collection: Collect fractions corresponding to the major peak, which should be the

full-length product.

Desalting: Pool the fractions containing the purified morpholino and proceed to desalting

(see Protocol 3).

Analysis: Analyze the purity of the final product by analytical AEX-HPLC and/or LC-MS.

Protocol 2: Denaturing Polyacrylamide Gel
Electrophoresis (PAGE)
Ideal for achieving very high purity, especially for critical applications.

Materials:

Vertical gel electrophoresis apparatus

10-20% polyacrylamide/8 M urea gel (denaturing)[16]

1X TBE buffer (Tris/Borate/EDTA)

Formamide loading buffer[16]

UV transilluminator

Sterile scalpel or razor blade
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Elution buffer (0.5 M NaCl)[16]

Procedure:

Sample Preparation: Dissolve the crude morpholino in formamide loading buffer. Heat at

95°C for 2 minutes and immediately place on ice.[16]

Electrophoresis: Load the sample onto the denaturing PAGE gel. Run the gel at a constant

voltage until the desired separation is achieved (this will depend on the gel percentage and

the length of the morpholino).

Visualization: Carefully remove the gel and visualize the bands using UV shadowing on a

fluorescent TLC plate. The full-length product will be the most intense band.[16]

Excision: Quickly excise the band corresponding to the full-length morpholino.[16]

Elution: Crush the gel slice and place it in a microcentrifuge tube. Add elution buffer and

incubate overnight at 37°C with shaking.[16]

Purification from Gel Matrix: Centrifuge the tube to pellet the gel debris and carefully collect

the supernatant containing the purified morpholino.

Desalting: Desalt the eluted morpholino using an appropriate method (see Protocol 3).

Protocol 3: Desalting the Purified Morpholino
A crucial final step to remove salts from HPLC buffers or elution buffers.

Method A: Ethanol Precipitation (for smaller quantities)

To the morpholino solution, add 1/10th volume of 3 M sodium acetate.

Add 3 volumes of ice-cold 100% ethanol.

Incubate at -20°C for at least 1 hour.

Centrifuge at high speed (e.g., >12,000 x g) for 30 minutes at 4°C.

Carefully decant the supernatant.
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Wash the pellet with 70% ethanol and centrifuge again.

Remove the supernatant and air-dry the pellet.

Resuspend the purified, desalted morpholino in nuclease-free water.

Method B: Size-Exclusion Spin Columns (for larger quantities)

Select a spin column with a molecular weight cutoff (MWCO) appropriate for your morpholino

(typically 3-5 kDa).

Equilibrate the column according to the manufacturer's instructions, typically by washing with

nuclease-free water.

Load your morpholino sample onto the column.

Centrifuge as per the manufacturer's protocol. The desalted morpholino will be in the

retentate.

Recover the sample from the column.

Advanced Topics
Endotoxin Removal
For in vivo applications, it is critical to ensure that your purified morpholino is free of

endotoxins, which are pyrogenic components of Gram-negative bacteria.[18]

Challenge: Morpholinos are similar in size to endotoxin monomers, making simple size-based

filtration challenging. Their neutral charge also means that standard anion-exchange methods

for endotoxin removal may not be directly applicable without pH modification.

Recommended Strategy: Phase Separation with Triton X-114 This method relies on the

partitioning of hydrophobic endotoxins into a detergent phase.[19]

Protocol Outline:

Add Triton X-114 to your morpholino solution to a final concentration of 1%.
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Incubate on ice to ensure the solution is homogeneous.

Warm the solution to a temperature above the cloud point of Triton X-114 (e.g., 37°C) to

induce phase separation.

Centrifuge to pellet the detergent phase containing the endotoxins.

Carefully collect the upper aqueous phase containing the purified morpholino.

Repeat the process for higher purity.

Remove residual Triton X-114 using a suitable method, such as hydrophobic interaction

chromatography.

Note: Always test the final product for endotoxin levels using a Limulus Amebocyte Lysate

(LAL) assay.

Mass Spectrometry Analysis: What to Expect
Mass spectrometry (MS), typically coupled with liquid chromatography (LC-MS), is an

indispensable tool for confirming the identity and purity of your morpholino.

Key Considerations:

Due to the neutral backbone, morpholinos are often analyzed in positive ion mode.[20]

Collision-induced dissociation (CID) can sometimes lead to dominant base loss rather than

backbone fragmentation, making sequencing difficult. Electron capture dissociation (ECD)

has been shown to provide better sequence coverage by inducing backbone cleavage.[20]

[21]

Common Artifacts: Be aware of potential artifacts such as sodium or potassium adducts,

which can complicate spectral interpretation.

Visualizing the Workflow
Decision Tree for Purification Method Selection
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Caption: A decision tree to guide the selection of the appropriate purification strategy for

morpholino oligonucleotides.

AEX-HPLC Purification Workflow
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Caption: The sequential workflow for the purification of morpholino oligonucleotides using

anion-exchange HPLC.
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Purification
Method

Principle
Typical
Purity

Advantages
Disadvanta
ges

Best For

Anion-

Exchange

HPLC

Charge-

based

separation at

high pH

>90%[1]

Good

resolution for

unmodified

morpholinos;

Scalable

Requires high

pH; Not MS-

compatible

due to high

salt

Unmodified

morpholinos

Reverse-

Phase HPLC

Hydrophobicit

y-based

separation

Variable;

often <85%

for

unmodified

MS-

compatible;

Good for

hydrophobic

molecules

Poor

resolution for

unmodified

morpholinos[

4]

Morpholino

conjugates

Denaturing

PAGE

Size-based

separation
>95%[15]

Excellent

resolution;

Gold

standard for

purity

Low yield;

Labor-

intensive; Not

easily

scalable[15]

High-purity

applications;

difficult

separations

Desalting

Size-

exclusion or

precipitation

N/A (removes

salts)

Removes

buffer

components

Potential for

sample loss

Final step for

all methods
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